Cas no 1214696-88-4 (1-[4-Fluoro-2-(methylsulfonyl)phenyl]piperidine-2-carboxylic acid)

• Product Name: 1-[4-Fluoro-2-(methylsulfonyl)phenyl]piperidine-2-carboxylic acid
• CAS No: 1214696-88-4
• MF: C₁₃H₁₆FNO₄S
• MW: 301.333846092224
• CID: 4686442
• Update Time: 2025-07-20

1-[4-Fluoro-2-(methylsulfonyl)phenyl]piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[4-Fluoro-2-(methylsulfonyl)phenyl]piperidine-2-carboxylic acid
• 1-[4-fluoro-2-(methylsulphonyl)phenyl]piperidine-2-carboxylic acid
• 1-(4-Fluoro-2-(methylsulfonyl)phenyl)piperidine-2-carboxylic acid
• PC3515
• 1-(4-fluoro-2-methanesulfonylphenyl)piperidine-2-carboxylic acid

• Inchi： 1S/C13H16FNO4S/c1-20(18,19)12-8-9(14)5-6-10(12)15-7-3-2-4-11(15)13(16)17/h5-6,8,11H,2-4,7H2,1H3,(H,16,17)
• InChI Key： KJTREUDOCPYOMV-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C=CC=1N1CCCCC1C(=O)O)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 462
• Topological Polar Surface Area: 83.1

Experimental Properties

• Color/Form: NA
• Density: 1.4±0.1 g/cm3
• Melting Point: 184-186
• Boiling Point: 550.0±50.0 °C at 760 mmHg
• Flash Point: 317.8±30.1 °C

1-[4-Fluoro-2-(methylsulfonyl)phenyl]piperidine-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-[4-Fluoro-2-(methylsulfonyl)phenyl]piperidine-2-carboxylic acid

Introduction to 1-[4-Fluoro-2-(methylsulfonyl)phenyl]piperidine-2-carboxylic Acid (CAS No. 1214696-88-4)

1-[4-Fluoro-2-(methylsulfonyl)phenyl]piperidine-2-carboxylic acid, identified by its CAS number 1214696-88-4, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a valuable candidate for further exploration in medicinal chemistry. The presence of both a fluoro group and a methylsulfonyl group in its aromatic ring contributes to its distinct chemical properties, which are highly relevant in the design of novel therapeutic agents.

The fluoro substituent in the phenyl ring is known for its ability to modulate the metabolic stability, binding affinity, and pharmacokinetic profiles of molecules. In particular, fluorine atoms can enhance the lipophilicity of a compound, improve its bioavailability, and increase its resistance to enzymatic degradation. These attributes make fluorinated compounds particularly attractive in the development of drugs that require prolonged efficacy and reduced dosing frequency. The methylsulfonyl group, on the other hand, introduces a polar moiety that can influence solubility and interactions with biological targets. Together, these functional groups create a molecular framework that is conducive to interactions with biological systems.

In recent years, there has been growing interest in the development of piperidine-based scaffolds for pharmaceutical applications. Piperidine derivatives are known for their favorable pharmacokinetic properties and their ability to interact with various biological targets. The specific substitution pattern in 1-[4-fluoro-2-(methylsulfonyl)phenyl]piperidine-2-carboxylic acid positions it as a promising candidate for further investigation in this area. Its structure suggests potential activity against a range of targets, including enzymes and receptors involved in neurological disorders, inflammation, and cancer.

Recent studies have highlighted the importance of fluorinated piperidine derivatives in drug development. For instance, fluorinated piperidine compounds have shown promise in the treatment of central nervous system (CNS) disorders due to their ability to cross the blood-brain barrier efficiently. The fluoro group enhances the lipophilicity of these molecules, while the piperidine ring provides a suitable scaffold for interaction with CNS-specific targets. Similarly, the methylsulfonyl group can contribute to improved binding affinity and selectivity.

The synthesis of 1-[4-fluoro-2-(methylsulfonyl)phenyl]piperidine-2-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the fluoro group typically involves halogenation followed by nucleophilic substitution or metal-catalyzed cross-coupling reactions. The incorporation of the methylsulfonyl group often requires sulfonylation reactions or other methods that introduce this polar moiety into the aromatic ring. The final step involves carboxylation at the piperidine nitrogen, which can be achieved through various chemical transformations.

In terms of biological activity, preliminary studies on related compounds suggest that 1-[4-fluoro-2-(methylsulfonyl)phenyl]piperidine-2-carboxylic acid may exhibit inhibitory effects on certain enzymes and receptors. For example, derivatives with similar structures have shown activity against enzymes involved in pain signaling and inflammation. The combination of the fluoro and methylsulfonyl groups is expected to enhance binding interactions with these targets, leading to improved therapeutic efficacy.

The potential applications of this compound extend beyond traditional pharmaceutical uses. Its unique structural features make it a valuable tool for research purposes, particularly in understanding how specific functional groups influence molecular behavior and biological activity. By studying compounds like 1-[4-fluoro-2-(methylsulfonyl)phenyl]piperidine-2-carboxylic acid, researchers can gain insights into structure-activity relationships (SAR) that can guide future drug design efforts.

In conclusion, 1-[4-fluoro-2-(methylsulfonyl)phenyl]piperidine-2-carboxylic acid (CAS No. 1214696-88-4) is a compound with significant potential in pharmaceutical research and development. Its unique structural features and demonstrated biological activity make it a promising candidate for further exploration. As research continues to uncover new applications for fluorinated piperidine derivatives, this compound is likely to play an important role in the discovery and development of novel therapeutic agents.